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Compound of Interest

Compound Name: Oleyltrimethylammonium chloride

Cat. No.: B076510

Disclaimer: Extensive research for publicly available, in-depth technical data specifically on
Trimethyloleylammonium Chloride (CAS 147-91-1) did not yield detailed information regarding
its specific effects on intracellular signaling pathways, comprehensive experimental protocols
for its biological evaluation, or extensive quantitative data from such studies. The majority of
available information pertains to its properties as a cationic surfactant with applications in
various industries.

This guide, therefore, provides a comprehensive overview of the core characteristics of
Trimethyloleylammonium Chloride based on available data and extrapolates potential biological
activities and mechanisms based on the well-established properties of structurally related
quaternary ammonium cationic surfactants. This document is intended to serve as a
foundational resource for researchers, scientists, and drug development professionals,
highlighting areas where further investigation is critically needed.

Core Chemical and Physical Properties

Trimethyloleylammonium chloride is a quaternary ammonium salt. It possesses a hydrophilic
gquaternary ammonium head group and a long hydrophobic oleyl tail, rendering it a cationic
surfactant. This amphiphilic nature dictates its behavior in agueous and lipid environments and
is central to its industrial applications and potential biological activities.
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Property Value Reference
CAS Number 147-91-1 [1]
Molecular Formula C21H44CIN [2][3]
Molecular Weight 346.03 g/mol [2][3]

(2)-N,N,N-trimethyloctadec-9-

en-1-aminium chloride,
Synonyms ] ] [3114]
Oleyltrimethylammonium

chloride
Appearance Data not available
Solubility Data not available

Critical Micelle Concentration
(CMC)

Data not available

Postulated Biological Activities and Mechanisms of
Action

Based on the extensive literature on quaternary ammonium compounds (QACSs), the primary
biological activity of Trimethyloleylammonium chloride is predicted to be antimicrobial and
cytotoxic. The fundamental mechanism of action for this class of compounds is the disruption of
cellular membrane integrity.

Antimicrobial and Cytotoxic Mechanism

The cationic headgroup of Trimethyloleylammonium chloride is expected to interact with the
negatively charged components of microbial and mammalian cell membranes, such as
phospholipids and teichoic acids. The hydrophobic tail then inserts into the lipid bilayer,
disrupting its structure and function. This can lead to:

e Increased membrane permeability and leakage of intracellular components.

» Dissipation of the electrochemical gradient across the membrane.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra05030k
https://www.bocsci.com/trimethyloleylammonium-chloride-cas-10450-69-8-item-8773.html
https://pubchem.ncbi.nlm.nih.gov/compound/Oleyltrimethylammonium-chloride
https://www.bocsci.com/trimethyloleylammonium-chloride-cas-10450-69-8-item-8773.html
https://pubchem.ncbi.nlm.nih.gov/compound/Oleyltrimethylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Oleyltrimethylammonium-chloride
https://precision.fda.gov/ginas/app/ui/substances/4f85ab76-950d-4b57-97ec-e603eb3738df
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Inhibition of membrane-bound enzymes and transport proteins.

« Ultimately, cell lysis and death.

Trimethyloleylammonium Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethyloleylammonium Chloride: A Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076510#trimethyloleylammonium-chloride-basic-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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